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Compound of Interest

Compound Name: Autotaxin-IN-4

Cat. No.: B12425906

Disclaimer: The following application notes and protocols are designed for the in vivo
experimental use of Autotaxin inhibitors. As there is limited publicly available information
specifically for "Autotaxin-IN-4," the data and methodologies presented here are based on
well-characterized Autotaxin inhibitors such as GLPG1690 (Ziritaxestat) and I0A-289.
Researchers should adapt these protocols based on the specific properties of their compound
of interest.

Introduction to Autotaxin and its Inhibition

Autotaxin (ATX), also known as ectonucleotide pyrophosphatase/phosphodiesterase 2
(ENPP2), is a secreted enzyme that plays a crucial role in the production of the bioactive
signaling lipid, lysophosphatidic acid (LPA).[1][2][3][4][5] ATX catalyzes the hydrolysis of
lysophosphatidylcholine (LPC) into LPA.[1][2][3][4][5] LPA then binds to at least six G-protein
coupled receptors (LPAR1-6), activating downstream signaling pathways that regulate a wide
range of cellular processes, including cell proliferation, survival, migration, and angiogenesis.[1]

[6]7]

The ATX-LPA signaling axis has been implicated in the pathophysiology of various diseases,
making it an attractive therapeutic target.[8][9] Dysregulation of this pathway is associated with
cancer progression and metastasis, fibrotic diseases such as idiopathic pulmonary fibrosis
(IPF), and inflammatory conditions.[1][6][8][9][10][11][12] Inhibition of Autotaxin activity is a
promising therapeutic strategy to modulate these pathological processes.
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Autotaxin-LPA Signaling Pathway

The following diagram illustrates the central role of Autotaxin in the LPA signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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